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Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

The table below summarizes the core information about ARP-100 for your research records.

Property Description

Target Matrix Metalloproteinase-2 (MMP-2, Gelatinase A) [1] [2]

Primary Inhibits MMP-2 activity; shows anti-invasive and anti-metastatic properties in vitro
Function [1] [2].

ICso (MMP-2) 12 nM [1] [2]

Selectivity >400-fold selective for MMP-2 over MMP-1 and MMP-7; also inhibits MMP-9 (ICso =

0.2 M) [1] [2].

Research Studied as potential anti-metastatic therapy in cancer research (e.qg.,
Context Retinoblastoma) [1].

Example Experimental Protocol

The following workflow and protocol are based on methods described in a study investigating ARP-100 in

retinoblastoma (Rb) cell lines [1]. You can adapt this general framework for your own research.
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Materials & Reagents

e Cell Lines: The referenced study used Y79 (high metastatic potential) and Weri-1 (low metastatic
potential) retinoblastoma cell lines [1].

e Growth Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin/Streptomycin [1].

e ARP-100: Prepare a stock solution in DMSO (e.g., 10 mM). A working concentration of 5 uM was
used in the study [1].

¢ Equipment: Cell cultureware, CO:z incubator, centrifuge, and equipment for functional assays (e.g.,
materials for Boyden chamber, wound healing assay, or ELISA).

Procedure

e Cell Culture & Plating: Maintain Rb cell lines under standard conditions. The day before the
experiment, plate cells at a density of approximately 2.5 x 10> cells per well in a 6-well plate [1].
¢ Inhibitor Treatment: Add ARP-100 to the culture medium to achieve a final concentration of 5 uM.
Include a vehicle control (e.g., DMSO at the same dilution as used for ARP-100). Incubate the plates
overnight (e.qg., for 24 hours) at 37°C in a 5% CO2 atmosphere [1].
¢ Cell Harvesting: After incubation, harvest the cells by gentle centrifugation (e.g., 200 x g for 5
minutes) and wash the pellet with a suitable buffer like PBS [1].
¢ Functional Assays: Proceed with your chosen analyses on the harvested cells. The referenced
study investigated:
o Migration & Invasion: Using a wound-healing assay or a Boyden chamber assay [1].
o Cell Viability: Using a standard viability assay [1].
o Protein Secretion: Using ELISA to quantify levels of pro-angiogenic factors like VEGF and
immunomodulatory proteins like TGF-1 [1].

Troubleshooting Common Issues

Here are solutions to some potential problems you might encounter.

Issue Potential Cause Suggested Solution
Low inhibitory Inactive compound; Verify preparation of stock and working solutions.
effect incorrect concentration. Use fresh DMSO and perform a dose-response

curve to confirm 1Cso [1] [2].
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Issue Potential Cause Suggested Solution

High cell death in DMSO toxicity. Ensure the final DMSO concentration is low (e.g., <

control 0.1%) and has no toxic effects on your cell line [3].

High background in  Inconsistent cell Standardize cell seeding density and wound

migration assay seeding or wounding. creation method. Include appropriate controls [3].

Poor ELISA signal Insufficient protein Optimize the amount of cell lysate or culture
concentration. supernatant used in the assay [1].

Key Considerations for Your Research

¢ Selectivity is Relative: While ARP-100 is selective for MMP-2, it does inhibit MMP-9 at a higher
concentration (ICso of 0.2 uM). Consider this when interpreting results, especially at concentrations
above 0.2 uM [1] [2].

e Cell-Type Specific Effects: The biological response can vary. In the referenced study, ARP-100
significantly reduced migration in metastatic Y79 cells but greatly affected the viability of the less
metastatic Weri-1 cells [1].

¢ Adhere to Good Laboratory Practices (GLP): For reliable and reproducible results, ensure all
procedures are documented in detail using Standard Operating Procedures (SOPs), and that
equipment is properly calibrated [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [ARP-100 Overview and Key Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b519372#arp-100-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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